Cas no 941949-26-4 (5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide)

• Product Name: 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide
• CAS No: 941949-26-4
• MF: C₂₂H₂₈ClN₅O₃
• MW: 445.942423820496
• CID: 5515618
• Update Time: 2025-06-13

5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-N-[2-[4-(dimethylamino)phenyl]-2-(4-methyl-1-piperazinyl)ethyl]-2-nitro-
• 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide

• Inchi： 1S/C22H28ClN5O3/c1-25(2)18-7-4-16(5-8-18)21(27-12-10-26(3)11-13-27)15-24-22(29)19-14-17(23)6-9-20(19)28(30)31/h4-9,14,21H,10-13,15H2,1-3H3,(H,24,29)
• InChI Key： BYIBHSVUIBZTLC-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C)CC1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Additional information on 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide

Comprehensive Overview of 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide (CAS No. 941949-26-4)

5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide (CAS No. 941949-26-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its nitrobenzamide core and dimethylamino and methylpiperazine substituents, is often explored for its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers are increasingly interested in its role as a potential lead compound in drug discovery, especially in areas such as oncology and neurology.

The molecular structure of 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide features a chloro and nitro functional group, which contribute to its electrophilic properties and reactivity. These features make it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent studies have highlighted its potential in targeting specific kinase pathways, a hot topic in cancer research, where aberrant kinase activity is often implicated in disease progression. This aligns with current trends in precision medicine, where compounds like this are tailored to interact with specific molecular targets.

In addition to its pharmacological potential, 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide is also of interest in computational chemistry. With the rise of AI-driven drug design, researchers are leveraging machine learning models to predict its binding affinities and optimize its properties. This approach is particularly relevant given the growing demand for faster and more efficient drug development processes. Searches for terms like "kinase inhibitors", "computational drug discovery", and "nitrobenzamide derivatives" frequently appear in scientific literature and databases, reflecting the compound's relevance in contemporary research.

The synthesis of 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide typically involves multi-step organic reactions, including amide coupling and nitro group introduction. These processes are critical for ensuring high purity and yield, which are essential for subsequent biological testing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring its suitability for further studies. This rigorous quality control is a key focus for researchers, as evidenced by frequent searches for "compound characterization methods" and "synthetic optimization strategies."

From a regulatory perspective, 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide is not classified as a hazardous material, but proper handling protocols are still recommended due to its reactive functional groups. Its stability under various conditions, such as temperature and pH, is another area of active investigation, particularly for formulation development. This is especially important given the increasing interest in drug delivery systems and biocompatibility studies, which are frequently searched topics in pharmaceutical sciences.

In summary, 5-chloro-N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-2-nitrobenzamide (CAS No. 941949-26-4) represents a promising compound with diverse applications in drug discovery and biochemical research. Its structural complexity and functional versatility make it a subject of ongoing study, particularly in the context of targeted therapies and computational chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies and advanced chemical synthesis.